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Compound of Interest

Compound Name: 3-(2,5-Difluorophenyl)phenol

CAS No.: 1261889-63-7

Cat. No.: B1425155

Get Quote

Technical Monograph: 3-(2,5-Difluorophenyl)phenol Advanced Fluorinated Biaryl Scaffolds

for Medicinal Chemistry and Materials Science

Executive Technical Summary
3-(2,5-Difluorophenyl)phenol (CAS: 1261889-63-7) represents a specialized class of

fluorinated biaryl scaffolds. Structurally, it consists of a phenolic ring linked at the meta-position

to a 2,5-difluorobenzene moiety. This specific substitution pattern is not arbitrary; it is a

precision-engineered motif designed to exploit the "Fluorine Effect" in drug discovery and liquid

crystal engineering.[1]

The strategic placement of fluorine atoms at the 2,5-positions of the distal ring, combined with

the 3-hydroxy handle on the proximal ring, creates a unique electronic and steric profile. In

medicinal chemistry, this scaffold serves as a bioisostere for biphenyl cores found in kinase

inhibitors and NSAIDs, offering modulated lipophilicity (

) and metabolic resistance against CYP450 oxidation.[1] In materials science, the dipole
moment induced by the difluoro-substitution is critical for the dielectric anisotropy required in
nematic liquid crystal displays.[1]
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Structural & Physicochemical Profile
The molecule operates on a biphenyl axis where the dihedral angle is influenced by the ortho-

fluorine (at position 2').[1] This creates a non-planar conformation essential for disrupting

crystal packing in drug solubility or tailoring mesogenic phases in liquid crystals.[1]

Table 1: Physicochemical Specifications

Property Value / Description Significance

Molecular Formula Core biaryl composition

Molecular Weight 206.19 g/mol
Fragment-based drug

discovery (FBDD) compliant

CAS Number 1261889-63-7 Unique Registry Identifier

LogP (Predicted) ~3.2 - 3.5
Optimal lipophilicity for

membrane permeability

H-Bond Donors 1 (Phenolic -OH)
Critical for active site binding

(Ser/Thr residues)

H-Bond Acceptors 3 (O, 2xF)
Fluorine acts as a weak

acceptor; Oxygen is primary

Rotatable Bonds 1
Biaryl axis rotation (restricted

by o-F)

Electronic Effect -Inductive Withdrawal

Fluorines deactivate the distal

ring; Phenol activates proximal

ring

Synthesis Protocol: A Self-Validating Suzuki-
Miyaura System
The most robust route to 3-(2,5-Difluorophenyl)phenol is the Suzuki-Miyaura Cross-Coupling

of 3-hydroxyphenylboronic acid and 1-bromo-2,5-difluorobenzene. This convergent approach is

preferred over using fluorinated boronic acids due to the higher stability and commercial

availability of the brominated electrophile.[1]
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Reaction Logic & Causality
Catalyst Selection:

is chosen over

.[1] The bidentate dppf ligand prevents catalyst deactivation via

-hydride elimination and resists oxidation better than triphenylphosphine, ensuring high
turnover numbers (TON) for electron-deficient aryl halides.[1]

Base Selection: Potassium Carbonate (

) provides mild activation of the boronic acid to the boronate species without deprotonating
the phenol to a degree that causes side-reactions (though some phenoxide formation
facilitates solubility).[1]

Solvent System: 1,4-Dioxane/Water (4:1).[1] The water is strictly necessary to dissolve the

inorganic base and facilitate the transmetallation step.[1]

Step-by-Step Methodology
Reagents:

1-Bromo-2,5-difluorobenzene (1.0 equiv) [CAS: 399-94-0][2][3][4]

3-Hydroxyphenylboronic acid (1.1 equiv)[1]

(3-5 mol%)[1]

(2.5 equiv)[1]

Solvent: 1,4-Dioxane/Water (degassed)[1]

Protocol:

Inerting: Charge a round-bottom flask with the aryl bromide, boronic acid, base, and catalyst.

[1] Evacuate and backfill with Nitrogen (

) three times.[1] Reason: Oxygen poisons the Pd(0) active species.[1]
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Solvation: Add the degassed Dioxane/Water mixture via syringe.

Reflux: Heat the mixture to 90°C for 12-16 hours.

Monitoring (Self-Validation):

Perform TLC (Hexane/EtOAc 4:1).

Checkpoint: The starting bromide (high Rf, non-polar) must disappear.[1] The product will

appear as a UV-active spot with lower Rf (due to the -OH group).[1]

Workup: Cool to RT. Acidify carefully with 1M HCl to pH ~4 (to protonate the phenol).[1]

Extract with Ethyl Acetate (3x).[1] Wash organics with brine, dry over

.[1]

Purification: Flash column chromatography on silica gel. Gradient elution (0%

20% EtOAc in Hexanes).[1]

Synthetic Workflow Visualization
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Figure 1: Convergent Suzuki-Miyaura synthesis workflow for 3-(2,5-Difluorophenyl)phenol.

Applications & Mechanism of Action
Medicinal Chemistry: The Fluorine Bioisostere
In drug design, this scaffold is often used to replace a standard biphenyl or phenyl-pyridine

core.[1]

Metabolic Blocking: The fluorine atoms at positions 2 and 5 block the most reactive sites for

metabolic oxidation (para- and ortho- positions relative to the biaryl bond), significantly
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extending the half-life (

) of the drug candidate.[1]

Binding Affinity: The electron-withdrawing nature of the fluorines acidifies the distal phenolic

proton (lowering

), potentially strengthening hydrogen bond interactions with target proteins (e.g., Kinase
hinge regions).[1]

Material Science: Liquid Crystals
Difluorophenyl derivatives are "mesogenic cores."[1]

Dielectric Anisotropy (

): The C-F bonds create a strong permanent dipole.[1] When aligned in a liquid crystal
matrix, this allows the molecules to switch orientation rapidly under an electric field, a critical
property for LCD refresh rates.[1]

Viscosity: The lateral fluorine substitution (2,5-pattern) disrupts intermolecular stacking just

enough to lower the viscosity of the nematic phase without destroying the liquid crystalline

state completely.[1]
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Figure 2: Structure-Activity Relationship (SAR) map detailing the functional roles of the

scaffold's substituents.

Analytical Characterization Standards
To validate the integrity of the synthesized structure, the following spectroscopic signatures

must be observed. These serve as the "Trustworthiness" checks for the researcher.

NMR (DMSO-

, 400 MHz):

~9.6 ppm (s, 1H): Phenolic -OH (Exchangeable with

).[1]

~6.8 - 7.5 ppm (m, 7H): Aromatic region.[1] Look for the complex splitting of the
difluorophenyl ring (td or ddd patterns) distinct from the simpler phenol ring signals.[1]

NMR:

Two distinct signals in the range of -110 to -140 ppm (relative to

).[1] The coupling pattern will reveal the para relationship between the fluorines if they
were 1,4, but in the 2,5-isomer, they are para to H and meta to each other, showing
distinct coupling constants (

and

).[1]

Mass Spectrometry (ESI-):

Target Mass: 206.19.[1]

Observed Ion:

at m/z 205.1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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